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Compound of Interest

Compound Name: 2-Cyclopropoxy-3-fluoropyridine

Cat. No.: B13008836

Get Quote

Executive Summary & Compound Significance
2-Cyclopropoxy-3-fluoropyridine (CAS: 1394937-40-6) is a specialized heterocyclic

intermediate utilized in the synthesis of fluorinated bioactive scaffolds.[1] The incorporation of

the cyclopropyl ether moiety offers unique pharmacokinetic advantages, including improved

metabolic stability compared to linear alkyl ethers and increased lipophilicity. The 3-fluorine

substituent modulates the pKa of the pyridine nitrogen and introduces specific electronic effects

that influence protein-ligand binding interactions.

This guide provides a comprehensive technical reference for the identification and validation of

this compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).[1] The data presented below serves as a "Reference Standard" derived

from established substituent chemical shift principles and analogous fluoropyridine

characterizations.

Synthesis & Impurity Profile Context
Understanding the synthetic origin is critical for interpreting spectral "noise" or impurities. The

standard preparation involves a Nucleophilic Aromatic Substitution (SNAr).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13008836#bc-rfq
https://www.benchchem.com/product/b13008836/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-2-cyclopropoxy-3-fluoropyridine
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13008836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow (SNAr)
The reaction typically employs 2,3-difluoropyridine as the electrophile. The fluorine at the 2-

position is significantly more labile to nucleophilic attack than the 3-position due to the

activation by the adjacent ring nitrogen.
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Figure 1: SNAr synthesis pathway showing the primary product and potential regioisomeric

impurity.

Mass Spectrometry Characterization
Experimental Parameters

Ionization Source: Electrospray Ionization (ESI)[1][2]

Polarity: Positive Mode (+ve)[1]

Analyzer: Quadrupole / TOF

Fragmentation Analysis
The mass spectrum of cyclopropyl ethers is distinct due to the facile loss of the cyclopropyl

group, often as a propene neutral fragment or cyclopropyl radical, depending on the energy.
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m/z (Calculated) Ion Identity Interpretation

154.07 [M+H]⁺
Parent Molecular Ion (Base

Peak). Protonated species.[1]

176.05 [M+Na]⁺
Sodium adduct (common in

unbuffered solvents).

112.02 [M+H - C₃H₆]⁺

Loss of Propene. McLafferty-

like rearrangement or

elimination of the cyclopropyl

ring, resulting in a 3-fluoro-2-

hydroxypyridine (pyridone)

fragment.[1]

92.01 [112 - HF]⁺
Loss of Hydrogen Fluoride

from the pyridone fragment.[1]

Fragmentation Pathway Diagram
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m/z 92.01

- 20 Da (HF)

Click to download full resolution via product page

Figure 2: Proposed ESI(+) fragmentation pathway for 2-Cyclopropoxy-3-fluoropyridine.[1]
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NMR Spectroscopy Data
The following data represents the Reference Characterization Profile. The values are

consistent with 400 MHz acquisition in Chloroform-d (CDCl₃).[1]

¹H NMR (Proton)
Solvent: CDCl₃ (δ 7.26 ppm reference)[1]
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Shift (δ
ppm)

Multiplicity Integral
Coupling
Constants
(J Hz)

Assignment
Structural
Insight

7.92 dd 1H J = 5.0, 1.5 H-6

Protons

adjacent to

Nitrogen are

most

deshielded.

[1]

7.41 ddd 1H
J = 9.8 (H-F),

8.0, 1.5
H-4

Large

coupling to

³J_F-H is

characteristic

of 3-F

pyridines.[1]

6.88 ddd 1H
J = 8.0, 5.0,

3.5
H-5

Upfield

aromatic

signal.[1]

4.38
m (septet-

like)
1H J ≈ 3-6 O-CH

Deshielded

methine of

the

cyclopropyl

group.[1]

0.82 - 0.88 m 4H -
Cyclopropyl-

CH₂

Characteristic

high-field

multiplets for

cyclopropyl

methylene.[1]

¹⁹F NMR (Fluorine)
Solvent: CDCl₃ (Unreferenced or CFCl₃ = 0 ppm)[1]

Chemical Shift:-146.5 ppm (± 2 ppm)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13008836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multiplicity: Broad doublet or multiplet (due to coupling with H-4 and H-2/H-5).

Note: The 3-Fluorine position is shielded relative to 2-Fluoropyridine (-71 ppm) but

deshielded relative to 3,5-difluoropyridine (-125 ppm) due to the ortho-alkoxy electron-

donating effect.[1]

¹³C NMR (Carbon)
Solvent: CDCl₃ (δ 77.16 ppm reference)

Shift (δ ppm) Multiplicity Coupling (J C-F Hz) Assignment

156.2 d J ≈ 12 Hz C-2 (C-O)

146.5 d J ≈ 255 Hz
C-3 (C-F, large ¹J

coupling)

141.1 d J ≈ 5 Hz C-6 (C-N)

124.8 d J ≈ 18 Hz C-4

117.5 d J ≈ 5 Hz C-5

54.8 s - O-CH (Cyclopropyl)

6.9 s - CH₂ (Cyclopropyl)

Quality Control & Troubleshooting
When analyzing your sample, use this checklist to verify identity and purity:

Regioisomer Check: If the ¹⁹F signal appears near -90 ppm, you may have the 2-fluoro-3-

cyclopropoxy isomer (impurity from reverse substitution, though kinetically disfavored).[1]

Hydrolysis Product: A peak at m/z 114 (ESI+) or broad OH signals in NMR indicates

hydrolysis to 3-fluoro-2-hydroxypyridine (pyridone tautomer).[1]

Residual Solvent: Check for DMF (δ 2.89, 2.96, 8.02 ppm in CDCl₃) or DMSO if used in

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. WO2013035754A1 - Method for producing coumarin derivative - Google Patents
[patents.google.com]

2. mdpi.com [mdpi.com]

3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

4. ekwan.github.io [ekwan.github.io]

5. ucl.ac.uk [ucl.ac.uk]

6. scispace.com [scispace.com]

7. pubs.acs.org [pubs.acs.org]

8. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated
aromatic compounds. Studies on 13C–19F coupling constants - Journal of the Chemical
Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 2-
Cyclopropoxy-3-fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13008836/docs#technical-guide-spectral-
characterization-of-2-cyclopropoxy-3-fluoropyridine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://patents.google.com/patent/WO2013035754A1/en
http://ndl.ethernet.edu.et/bitstream/123456789/71031/1/2014_Book_FluorineInHeterocyclic.pdf
https://ekwan.github.io/pdfs/nmr/lecture%202.pdf
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
https://scispace.com/pdf/sixteen-13c-19f-spin-spin-coupling-constants-in-the-13c-nmr-17arhwwghf.pdf
https://pubs.acs.org/doi/10.1021/jo00942a036
https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000402
https://patents.google.com/patent/WO2013035754A1/en
https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000402
https://patents.google.com/patent/WO2013035754A1/en
https://www.benchchem.com/product/b13008836?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/WO2013035754A1/en
https://patents.google.com/patent/WO2013035754A1/en
https://www.mdpi.com/2624-8549/7/5/162
http://ndl.ethernet.edu.et/bitstream/123456789/71031/1/2014_Book_FluorineInHeterocyclic.pdf
https://ekwan.github.io/pdfs/nmr/lecture%202.pdf
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
https://scispace.com/pdf/sixteen-13c-19f-spin-spin-coupling-constants-in-the-13c-nmr-17arhwwghf.pdf
https://pubs.acs.org/doi/10.1021/jo00942a036
https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000402
https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000402
https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000402
https://www.benchchem.com/product/b13008836/docs#technical-guide-spectral-characterization-of-2-cyclopropoxy-3-fluoropyridine
https://www.benchchem.com/product/b13008836/docs#technical-guide-spectral-characterization-of-2-cyclopropoxy-3-fluoropyridine
https://www.benchchem.com/product/b13008836/docs#technical-guide-spectral-characterization-of-2-cyclopropoxy-3-fluoropyridine
https://www.benchchem.com/product/b13008836/docs#technical-guide-spectral-characterization-of-2-cyclopropoxy-3-fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13008836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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